![molecular formula C25H27N3O4S B4166580 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide](/img/structure/B4166580.png)
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide
Overview
Description
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is widely used in scientific research for its various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of various enzymes and modulating various signaling pathways in the body.
Biochemical and Physiological Effects:
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, improve cognitive function, and exhibit anti-tumor activity. It has also been found to modulate various signaling pathways involved in cell growth and differentiation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide in lab experiments is its potent inhibitory activity against various enzymes. It is also relatively easy to synthesize and has a high degree of purity. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide. One area of interest is its potential as a therapeutic agent for various diseases such as Alzheimer's disease, cancer, and inflammation. Another area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action and the physiological effects of this compound.
Scientific Research Applications
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-phenylbenzenesulfonamide has been extensively used in scientific research for its various biochemical and physiological effects. It has been found to exhibit potent inhibitory activity against a wide range of enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. It has also been shown to possess antioxidant, anti-inflammatory, and anti-tumor properties.
properties
IUPAC Name |
4-[2-(4-benzylpiperazin-1-yl)-2-oxoethoxy]-N-phenylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O4S/c29-25(28-17-15-27(16-18-28)19-21-7-3-1-4-8-21)20-32-23-11-13-24(14-12-23)33(30,31)26-22-9-5-2-6-10-22/h1-14,26H,15-20H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORVFIIRGNFYCRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)S(=O)(=O)NC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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